Cas no 102575-02-0 (Ethyl 2-bromohex-2-enoate)

• Product Name: Ethyl 2-bromohex-2-enoate
• CAS No: 102575-02-0
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 1134229
• PubChem ID: 11127835
• Update Time: 2025-04-20

Ethyl 2-bromohex-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromohex-2-enoate
• 2-Hexenoic acid,2-bromo-,ethyl ester,(2Z);
• 2-Hexenoic acid, 2-bromo-, ethyl ester, (2Z)-
• SCHEMBL409983
• Ethyl (Z)-2-bromohex-2-enoate
• (Z)-2-bromo-hex-2-enoic acid ethyl ester
• ethyl (2Z)-2-bromo-2-hexenoate
• 102575-02-0

• Inchi： 1S/C8H13BrO2/c1-3-5-6-7(9)8(10)11-4-2/h6H,3-5H2,1-2H3/b7-6-
• InChI Key： QRKWZSWILJXLJU-SREVYHEPSA-N
• SMILES： Br/C(/C(=O)OCC)=C\CCC

Computed Properties

• Exact Mass: 220.01000
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.62840